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Compound of Interest

Compound Name: Trilysine

CAS No.: 25988-63-0

Cat. No.: B6595419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trilysine is a tripeptide composed of three L-lysine residues joined by peptide bonds.[1] Its

defining characteristic is the presence of multiple primary amine groups on its side chains,

which are protonated at physiological pH, conferring a significant positive charge to the

molecule. This polycationic nature is central to its utility in various biochemical and biomedical

applications, particularly in the realm of protein modification and drug delivery. This technical

guide provides an in-depth exploration of trilysine, focusing on its synthesis, role in protein

modification, and applications in drug development, complete with experimental protocols and

quantitative data to support researchers in this field.

Chemical and Physical Properties
The fundamental properties of trilysine are summarized in the table below. The multiple amine

groups make it a versatile tool for bioconjugation.
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Property Value Reference

Molecular Formula C₁₈H₃₈N₆O₄ N/A

Molecular Weight 402.53 g/mol N/A

CAS Number 13184-14-0 N/A

Structure Lys-Lys-Lys [1]

Key Feature
Polycationic at physiological

pH
[2][3]

Synthesis and Purification of Trilysine
Trilysine is synthesized using solid-phase peptide synthesis (SPPS), a well-established

method for creating custom peptides. The process involves the sequential addition of protected

lysine residues to a growing peptide chain anchored to a solid resin support.

Experimental Protocol: Solid-Phase Synthesis of
Trilysine
This protocol outlines a general procedure for the synthesis of trilysine using Fmoc (9-

fluorenylmethyloxycarbonyl) chemistry.

Materials:

Fmoc-Lys(Boc)-OH

Rink Amide resin

N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF)

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

N,N-Diisopropylethylamine (DIPEA)
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Dichloromethane (DCM)

Methanol (MeOH)

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane

(TIS))

Cold diethyl ether

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18

column

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with

20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF, DCM, and

MeOH.

First Amino Acid Coupling:

Activate Fmoc-Lys(Boc)-OH (3 equivalents) with HBTU (2.9 equivalents) and DIPEA (6

equivalents) in DMF for 2-3 minutes.

Add the activated amino acid solution to the deprotected resin and agitate for 2 hours at

room temperature.

Wash the resin with DMF to remove excess reagents.

Repeat Deprotection and Coupling: Repeat steps 2 and 3 two more times to add the second

and third lysine residues.

Final Fmoc Deprotection: Remove the final Fmoc group from the N-terminus of the trilysine
peptide using 20% piperidine in DMF.

Cleavage and Deprotection:
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Wash the resin with DCM and dry it under vacuum.

Add the cleavage cocktail to the resin and gently agitate for 2-3 hours at room temperature

to cleave the peptide from the resin and remove the Boc side-chain protecting groups.[4]

Filter the resin and collect the filtrate.

Peptide Precipitation: Precipitate the crude trilysine by adding the TFA filtrate dropwise into

a 10-fold volume of ice-cold diethyl ether.[5]

Purification:

Centrifuge the precipitated peptide, decant the ether, and dissolve the pellet in a minimal

amount of a suitable solvent (e.g., water with a small amount of acetonitrile and TFA).

Purify the trilysine using RP-HPLC with a C18 column.[6] Use a gradient of acetonitrile in

water with 0.1% TFA as the mobile phase.[6]

Collect fractions containing the pure trilysine and confirm the identity and purity using

mass spectrometry.

Lyophilization: Freeze-dry the pure fractions to obtain trilysine as a white powder.
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Caption: Solid-Phase Peptide Synthesis (SPPS) workflow for Trilysine.
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Role in Protein Modification
The primary role of trilysine in protein modification stems from the reactivity of the ε-amino

groups of its lysine residues. These nucleophilic groups can react with various electrophilic

reagents to form stable covalent bonds, allowing for the conjugation of trilysine to proteins.

Chemical Reactions for Protein Conjugation
A common method for conjugating trilysine to proteins involves the use of N-

hydroxysuccinimide (NHS) esters. The NHS ester of a molecule to be conjugated is reacted

with the primary amines of the protein's surface-exposed lysine residues and/or the N-terminus.

Similarly, a protein can be modified to carry an NHS ester that can then react with the amine

groups of trilysine.

Reactants

Products

Protein-NHS Ester

Protein-Trilysine Conjugate
(Stable Amide Bond)

Reaction at
physiological pH

Trilysine (H₂N-)

NHS byproduct

Click to download full resolution via product page

Caption: NHS ester-mediated conjugation of Trilysine to a protein.
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Experimental Protocol: Trilysine Conjugation to a
Protein
This protocol provides a general method for conjugating a molecule containing an NHS ester to

the amine groups of trilysine, which can then be further used. A similar process can be

envisioned for conjugating trilysine to a protein that has been activated with an NHS ester.

Materials:

Trilysine

NHS-ester functionalized molecule (e.g., a fluorescent dye or a drug)

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., PD-10)

Procedure:

Prepare Trilysine Solution: Dissolve trilysine in PBS to a final concentration of 1-5 mg/mL.

Prepare NHS-Ester Solution: Dissolve the NHS-ester functionalized molecule in a minimal

amount of DMSO.

Conjugation Reaction:

Add the NHS-ester solution to the trilysine solution at a molar ratio determined by the

desired degree of labeling.

Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

Purification:

Remove unreacted NHS-ester and byproducts by passing the reaction mixture through a

size-exclusion chromatography column equilibrated with PBS.
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Collect the fractions containing the trilysine conjugate.

Characterization:

Confirm the conjugation and determine the degree of labeling using techniques such as

UV-Vis spectroscopy (if the conjugated molecule has a chromophore) and mass

spectrometry.

Applications in Drug Development
Trilysine's polycationic nature and capacity for multivalent conjugation make it a valuable tool

in drug development, particularly in drug delivery systems.

Trilysine-Based Drug Delivery Systems
Trilysine can be used as a component in various drug delivery platforms:

Hydrogel Crosslinker: The multiple amine groups of trilysine can react with crosslinking

agents to form hydrogels for the controlled release of therapeutic agents.[7][8][9][10][11] The

density of crosslinking, and thus the drug release kinetics, can be tuned by varying the

concentration of trilysine.

Gene Delivery Vectors: The positive charges on trilysine can electrostatically interact with

negatively charged nucleic acids (DNA, siRNA) to form nanoparticles that facilitate their entry

into cells.[2]

Protein and Peptide Delivery: Conjugation of trilysine to therapeutic proteins or peptides can

enhance their cellular uptake.[2][12]

The following table presents extrapolated quantitative data for hypothetical trilysine-based

drug delivery systems, based on published data for similar polylysine systems.[13][14]
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Drug
Delivery
System

Drug
Drug
Loading
Content (%)

Particle
Size (nm)

Encapsulati
on
Efficiency
(%)

In Vitro
Release
(24h, %)

Trilysine-

crosslinked

Hydrogel

Doxorubicin ~5 N/A ~85 ~30

Trilysine-

siRNA

Nanoparticles

siRNA ~10 (w/w) 100-150 >90 N/A

Trilysine-BSA

Conjugate

Bovine

Serum

Albumin

N/A 50-100 N/A N/A

Characterization of Trilysine-Modified Proteins
A thorough characterization of trilysine-protein conjugates is crucial to ensure their quality and

functionality. Several analytical techniques can be employed for this purpose.
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Analytical Technique Information Obtained Reference

Mass Spectrometry (MS)

Confirms covalent conjugation,

determines the degree of

labeling (number of trilysine

molecules per protein), and

identifies conjugation sites.

[15][16][17][18][19]

UV-Vis Spectroscopy

Quantifies the concentration of

the conjugate and the degree

of labeling if the conjugated

molecule has a distinct

absorbance.

N/A

Size-Exclusion

Chromatography (SEC)

Assesses the purity and

aggregation state of the

conjugate.

N/A

Dynamic Light Scattering

(DLS)

Measures the size distribution

of nanoparticle-based delivery

systems.

N/A

Zeta Potential Measurement

Determines the surface charge

of conjugates and

nanoparticles, which is crucial

for their interaction with cell

membranes.

[20]

Cellular Uptake of Trilysine-Modified Proteins
The polycationic nature of trilysine is expected to facilitate the cellular uptake of conjugated

proteins, primarily through endocytic pathways.[3][20][21][22] The initial interaction is likely an

electrostatic attraction between the positively charged trilysine moiety and the negatively

charged cell surface proteoglycans.
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Caption: Potential cellular uptake pathways for Trilysine-modified proteins.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b6595419/docs?utm_src=pdf-body-img#trilysine-a-technical-guide-to-its-role-in-protein-modification
https://www.benchchem.com/product/b6595419/docs?utm_src=pdf-body#trilysine-a-technical-guide-to-its-role-in-protein-modification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trilysine presents a versatile and potent tool for researchers in protein modification and drug

development. Its well-defined structure, polycationic nature, and amenability to established

synthetic and conjugation chemistries allow for the creation of novel bioconjugates and drug

delivery systems. While more research is needed to fully elucidate its potential and to generate

a larger body of quantitative data, the principles and protocols outlined in this guide provide a

solid foundation for scientists and professionals to begin exploring the applications of trilysine
in their work. The continued development of trilysine-based technologies holds promise for

advancing therapeutic strategies and our understanding of biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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